Cas no 38580-89-1 (Isopropyl dimethylcarbamate)

Isopropyl dimethylcarbamate Properties

Names and Identifiers

• isopropyl dimethylcarbamate
• propan-2-yl N,N-dimethylcarbamate
• AC1L3UVL
• AC1Q5XWC
• ACMC-20d5et
• AR-1J2769
• EINECS 254-013-3
• isopropyl N,N-dimethylcarbamate
• Isopropyl-N,N-dimethylcarbamat
• NSC29663
• Carbamic acid, dimethyl-, 1-methylethyl ester
• RP19957
• Dimethylcarbamic acid 1-methylethyl ester
• Carbamic acid, ethyl-, 1-methylethyl ester
• XFWJFSJDRURPLE-UHFFFAOYSA-N
• SCHEMBL6244866
• NS00030420
• NSC 29663
• isopropyldimethylcarbamate
• DS-007394
• 38580-89-1
• NSC-29663
• AS-58991
• AI3-25330
• DTXSID00191902
• AKOS015995141
• +Expand

• MDL： MFCD22571543
• InChIKey： XFWJFSJDRURPLE-UHFFFAOYSA-N
• Inchi： 1S/C6H13NO2/c1-5(2)9-6(8)7(3)4/h5H,1-4H3
• SMILES： O(C(N(C([H])([H])[H])C([H])([H])[H])=O)C([H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 131.09469
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 131.094629
• Heavy Atom Count: 9
• Complexity: 99.2
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Topological Polar Surface Area: 29.5

Experimental Properties

• LogP: 1.09300
• PSA: 29.54
• Refractive Index: 1.422
• Boiling Point: 144.7°C at 760 mmHg
• Flash Point: 41.3°C
• Density: 0.945